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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,5-
Difluorobenzoic acid-d3. Given the limited availability of experimental data for the deuterated

species, this document also includes data for the non-deuterated analogue, 3,5-

Difluorobenzoic acid, as a reference. The inclusion of deuterium is expected to have a minimal

impact on most physical properties, with the most significant change being the molecular

weight.

Core Physical Properties
The primary physical characteristics of 3,5-Difluorobenzoic acid-d3 and its non-deuterated

counterpart are summarized below. These properties are crucial for applications in medicinal

chemistry, material science, and as a building block in organic synthesis.[1]
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Property
3,5-Difluorobenzoic Acid-
d3

3,5-Difluorobenzoic Acid

Molecular Formula C₇HD₃F₂O₂ C₇H₄F₂O₂

Molecular Weight 161.12 g/mol [2] 158.10 g/mol [1][3]

CAS Number 934397-71-4[2] 455-40-3[1]

Melting Point 121-124 °C (estimated) 121-124 °C[1][4]

Boiling Point ~243 °C (predicted) 243.2 ± 20.0 °C (predicted)[4]

Appearance Data not available
White to off-white crystalline

powder[1]

Solubility
Soluble in chloroform, slightly

soluble in methanol (inferred)

Soluble in chloroform, slightly

soluble in methanol[5]

Isotopic Enrichment 98 atom % D[2] Not Applicable

Experimental Protocols
Detailed methodologies for determining the key physical properties are outlined below. These

are generalized standard procedures for crystalline organic acids.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for crystalline solids.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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A small sample of the crystalline 3,5-Difluorobenzoic acid-d3 is finely ground using a

mortar and pestle.

The open end of a capillary tube is tapped into the powdered sample until a small amount of

the solid (1-2 mm in height) is packed into the sealed end.

The capillary tube is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.

The assembly is placed in the heating block of the melting point apparatus or a Thiele tube

containing a high-boiling point oil.

The sample is heated at a steady rate (initially rapid, then slowed to 1-2 °C per minute as the

expected melting point is approached).

The temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire sample becomes liquid (T2) are recorded. The melting point range is reported as

T1-T2. For a pure compound, this range is typically narrow (0.5-1.0 °C).[2]

Boiling Point Determination (Thiele Tube Method)
For compounds that are stable at their boiling point, this method provides an accurate

determination.

Apparatus:

Thiele tube

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating fluid
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Procedure:

A small amount of the liquid sample is placed in the small test tube.

A capillary tube is placed inside the test tube with its open end submerged in the liquid and

the sealed end protruding above the surface.

The test tube is attached to a thermometer.

The assembly is clamped so that it is immersed in the oil within the Thiele tube.

The side arm of the Thiele tube is gently heated, allowing convection currents to ensure

uniform temperature distribution.

As the temperature rises, air trapped in the capillary tube will expand and exit as bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the stream of bubbles ceases and the liquid begins to enter the

capillary tube is recorded as the boiling point.[6][7]

Solubility Determination
The solubility of 3,5-Difluorobenzoic acid-d3 in various solvents can be qualitatively

assessed.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

A range of solvents (e.g., water, 5% NaOH, 5% NaHCO₃, organic solvents)
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Procedure:

A small, pre-weighed amount of the solid (e.g., 10 mg) is placed into a test tube.

A measured volume of the solvent (e.g., 1 mL) is added.

The mixture is agitated (e.g., by flicking the tube or using a vortex mixer) for a set period.

The mixture is visually inspected for the dissolution of the solid. If the solid dissolves

completely, it is deemed soluble. If it remains undissolved, it is insoluble. If some dissolves, it

is partially soluble.

For acidic compounds like benzoic acids, solubility in aqueous bases such as 5% NaOH and

5% NaHCO₃ is indicative of salt formation. The evolution of CO₂ gas upon addition to

NaHCO₃ is a characteristic reaction of a carboxylic acid.

Synthetic Workflow
3,5-Difluorobenzoic acid is a valuable building block in organic synthesis. A common synthetic

route involves the oxidation of the corresponding aldehyde. The following diagram illustrates a

typical workflow for such a transformation.
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Synthesis of 3,5-Difluorobenzoic Acid

Starting Materials

Reaction

Workup

3,5-Difluorobenzaldehyde

Stirring at Room Temperature

Oxidizing Agent
(e.g., H₂O₂)

Catalyst
(e.g., Diphenyl Diselenide)

Solvent
(e.g., Water)

3,5-Difluorobenzoic Acid

Extraction with EtOAc

Drying over Na₂SO₄

Solvent Evaporation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Difluorobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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